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Compound of Interest

Compound Name: 6-Piperidinonicotinic acid

Cat. No.: B057397

6-Piperidinonicotinic Acid: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and summary of publicly available
safety information. It is not a substitute for a formal risk assessment or the advice of a qualified
safety professional. Always consult the most current Safety Data Sheet (SDS) from your
supplier before handling this chemical.

Introduction

6-Piperidinonicotinic acid (CAS No. 120800-50-2) is a heterocyclic compound incorporating
both a piperidine and a nicotinic acid moiety.[1][2] Its structure suggests potential biological
activity, making it a compound of interest in medicinal chemistry and pharmaceutical
development.[1][2] This guide provides a consolidated overview of the available safety, toxicity,
and handling information to ensure its safe use in a laboratory setting.

It is critical to note that specific quantitative toxicity data, such as LD50 or LC50 values, for 6-
Piperidinonicotinic acid are not readily available in the public domain. The toxicological
information presented is primarily based on hazard classifications from Safety Data Sheets.

Chemical and Physical Properties
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A summary of the known physical and chemical properties of 6-Piperidinonicotinic acid is

provided below.

Property Value Source

CAS Number 120800-50-2 [11[2][3]

Molecular Formula C11H14N202 [11[2][3]

Molecular Weight 206.24 g/mol [1]
Solid, crystalline powder

Appearance , [4]
(typical)

Melting Point 248 - 250 °C (decomposes) [5]
6-(1-Piperidinyl)pyridine-3-
carboxylic acid, 6-Piperidin-1-

Synonyms ylnicotinic acid, 3,4,5,6- [1112][3]

Tetrahydro-2H-[1,2']Bipyridinyl-
5'-carboxylic Acid

Hazard Identification and Classification

6-Piperidinonicotinic acid is classified as a hazardous substance. The primary hazards are

associated with its corrosive and irritant properties.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation

Sub-category 1B

H314: Causes severe skin

burns and eye damage.

Serious Eye Damage

Category 1

H314: Causes severe skin

burns and eye damage.

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.

Source:[5]
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One available Safety Data Sheet for the related compound 2-Piperidin-1-ylnicotinic acid also
indicates that it is harmful by inhalation, in contact with skin, and if swallowed (Risk Phrases:
20/21/22).[6][7] While this is a different isomer, it suggests that caution should be exercised for
all routes of exposure.

Experimental Protocols Overview

Detailed experimental protocols for the toxicological assessment of 6-Piperidinonicotinic acid
are not publicly available. The hazard classifications provided by suppliers are based on
standardized tests (e.g., OECD guidelines) or data from structurally similar compounds. These
typically involve:

o Skin Corrosion/Irritation Studies: Application of the substance to the skin of laboratory
animals (historically rabbits) or in vitro models using reconstructed human epidermis to
assess the potential for irreversible skin damage.

e Serious Eye Damage/Irritation Studies: Instillation of the substance into the eyes of
laboratory animals or use of in vitro alternatives to evaluate the potential for corneal and
conjunctival damage.

o Acute Toxicity Studies: Administration of the substance to animals via oral, dermal, or
inhalation routes to determine the dose that causes lethality in 50% of the test population
(LD50/LC50). As stated, this data is not available for 6-Piperidinonicotinic acid.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 6-Piperidinonicotinic acid.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5][8]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the handling area.[2]

Personal Protective Equipment (PPE)
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The following diagram outlines the mandatory PPE for handling 6-Piperidinonicotinic acid.

Personal Protective Equipment (PPE)

Wear { Flame-retardant Lab Coat )

Chemical-resistant Gloves
e (e.g., Nitrile, Neoprene)

Researcher

Wear ».| Splash-proof Safety Goggles
or Face Shield

Use As Needed j

NIOSH-approved Respirator
(if dust is generated)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 6-Piperidinonicotinic acid.

Handling Procedures

The workflow for safely handling solid 6-Piperidinonicotinic acid should minimize dust
generation and prevent contact.
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Start: Prepare for Handling

Work inside a
Chemical Fume Hood

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Carefully weigh the solid
(Minimize dust creation)

or add to reaction mixture

'

Clean work area and
decontaminate equipment

[ Dissolve in appropriate solvent j

Dispose of waste in a
sealed, labeled container
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Caption: Standard workflow for handling solid 6-Piperidinonicotinic acid.
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Storage

» Store in a cool, dry, well-ventilated place.[6]

o Keep the container tightly closed.[2][6]

» Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures and First Aid

Immediate action is required in case of accidental exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[5][6][8]

Skin Contact

Immediately take off all contaminated clothing.
Rinse skin with plenty of water/shower for at
least 15 minutes. Seek immediate medical
attention.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[5][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[6]

The following diagram illustrates the logical flow for responding to an accidental exposure.
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Caption: Emergency response workflow for accidental exposure.

Toxicological Information Summary

As previously noted, specific LD50/LC50 values are not available. The toxicological profile is
based on GHS classifications.

o Acute Toxicity: While no quantitative data exists, hazard classifications for related
compounds suggest it may be harmful if swallowed, inhaled, or in contact with skin.[6][7]

o Skin Corrosion/Irritation: Causes severe skin burns.[5]
o Serious Eye Damage/Irritation: Causes serious, potentially irreversible eye damage.[5]
» Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust.[5]

« Chronic Toxicity: No information was found regarding the long-term effects, carcinogenicity,
mutagenicity, or reproductive toxicity of this compound.[6][7]
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Conclusion

6-Piperidinonicotinic acid is a hazardous chemical that must be handled with significant care.
The primary risks are severe skin and eye damage and respiratory tract irritation. While
comprehensive toxicological data is lacking, the available information mandates the use of
stringent engineering controls, appropriate personal protective equipment, and cautious
handling techniques. All personnel must be thoroughly familiar with the emergency procedures
before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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